Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H11NO4 B8548073 2-(2-Methoxy-6-nitrophenyl)-1-ethanol

2-(2-Methoxy-6-nitrophenyl)-1-ethanol

Cat. No. B8548073
M. Wt: 197.19 g/mol
InChI Key: FFUMLKIKYJJQAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08524705B2

Procedure details

Diisobutylaluminium hydride (20 wt % in toluene; 2.38 g, 16.8 mmol) was added to a solution of (2-methoxy-6-nitro-phenyl)-acetic acid ethyl ester (1.0 g, 4.18 mmol) in tetrahydrofuran (8 mL) at −5° C. The reaction mixture was stirred for 1 h at 0° C. and then poured into 1N hydrochloric acid solution. The mixture was extracted with ethyl acetate (30 mL) then the separated organic phase was washed with water (2×30 mL), brine (25 mL), dried over anhydrous sodium sulfate and concentrated in vacuo to afford 2-(2-methoxy-6-nitro-phenyl)-ethanol (780 mg, 94%).
Name
Diisobutylaluminium hydride
Quantity
2.38 g
Type
reactant
Reaction Step One
Name
(2-methoxy-6-nitro-phenyl)-acetic acid ethyl ester
Quantity
1 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
8 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(2-methoxy-6-nitro-phenyl)-ethanol
Yield
94%

Identifiers

REACTION_CXSMILES
[H-].C([Al+]CC(C)C)C(C)C.C([O:13][C:14](=O)[CH2:15][C:16]1[C:21]([N+:22]([O-:24])=[O:23])=[CH:20][CH:19]=[CH:18][C:17]=1[O:25][CH3:26])C.Cl>O1CCCC1>[CH3:26][O:25][C:17]1[CH:18]=[CH:19][CH:20]=[C:21]([N+:22]([O-:24])=[O:23])[C:16]=1[CH2:15][CH2:14][OH:13] |f:0.1|

Inputs

Step One
Name
Diisobutylaluminium hydride
Quantity
2.38 g
Type
reactant
Smiles
[H-].C(C(C)C)[Al+]CC(C)C
Name
(2-methoxy-6-nitro-phenyl)-acetic acid ethyl ester
Quantity
1 g
Type
reactant
Smiles
C(C)OC(CC1=C(C=CC=C1[N+](=O)[O-])OC)=O
Name
tetrahydrofuran
Quantity
8 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 1 h at 0° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ethyl acetate (30 mL)
WASH
Type
WASH
Details
the separated organic phase was washed with water (2×30 mL), brine (25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-(2-methoxy-6-nitro-phenyl)-ethanol
Type
product
Smiles
COC1=C(C(=CC=C1)[N+](=O)[O-])CCO
Measurements
Type Value Analysis
AMOUNT: MASS 780 mg
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 94.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.